5-[5-(3-isobutyl-1-methyl-1H-pyrazol-5-yl)-1,2,4-oxadiazol-3-yl]-1H-benzimidazole

• IUPAC Name: 3-(3H-benzimidazol-5-yl)-5-[2-methyl-5-(2-methylpropyl)pyrazol-3-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H18N6O/c1-10(2)6-12-8-15(23(3)21-12)17-20-16(22-24-17)11-4-5-13-14(7-11)19-9-18-13/h4-5,7-10H,6H2,1-3H3,(H,18,19)
• InChI Key: ICHJCVRNKZKBTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN(C(=C1)C2=NC(=NO2)C3=CC4=C(C=C3)N=CN4)C
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol

Description

The compound is a complex organic molecule that contains several different functional groups, including a benzimidazole, an oxadiazole, and a pyrazole. These types of compounds are often found in pharmaceuticals and other biologically active substances.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple ring structures and functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, similar compounds have been found to have a density of around 1.2 g/cm³ and a boiling point of around 502.4°C.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For example, some pyrazole-containing compounds have been used as pesticides and work by inhibiting certain ion channels.

Future Directions

The future directions for this compound would likely depend on its potential applications. For example, if it shows promise as a pesticide, future research might focus on optimizing its potency and selectivity.